Cas no 1428532-85-7 ((5,6-Dichloropyridin-3-yl)methanamine hydrochloride)

• Product Name: (5,6-Dichloropyridin-3-yl)methanamine hydrochloride
• CAS No: 1428532-85-7
• MF: C₆H₇Cl₃N₂
• MW: 213.492178201675
• MDL: MFCD23701121
• CID: 3045769
• PubChem ID: 74890015
• Update Time: 2025-11-01

(5,6-Dichloropyridin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5,6-Dichloropyridin-3-yl)methanamine hydrochloride
• (5,6-dichloropyridin-3-yl)methanamine
• MFCD23701121
• (5,6-dichloropyridin-3-yl)methanamine;hydrochloride
• 1428532-85-7
• 1-(5,6-DICHLOROPYRIDIN-3-YL)METHANAMINE HYDROCHLORIDE
• EN300-7412163
• (5,6-Dichloropyridin-3-yl)methanaminehydrochloride
• D79849
• SB79337
• CS-0212809

• MDL： MFCD23701121
• Inchi： 1S/C6H6Cl2N2.ClH/c7-5-1-4(2-9)3-10-6(5)8;/h1,3H,2,9H2;1H
• InChI Key： AMIKXMITDFVLGU-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(Cl)C(Cl)=C1)N.Cl

Computed Properties

• Exact Mass: 211.967481g/mol
• Monoisotopic Mass: 211.967481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Melting Point: NA

(5,6-Dichloropyridin-3-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5,6-Dichloropyridin-3-yl)methanamine hydrochloride

Comprehensive Overview of (5,6-Dichloropyridin-3-yl)methanamine hydrochloride (CAS No. 1428532-85-7)

(5,6-Dichloropyridin-3-yl)methanamine hydrochloride (CAS No. 1428532-85-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its dichloropyridine backbone and hydrochloride salt form, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery and material science applications.

The growing interest in heterocyclic compounds like (5,6-Dichloropyridin-3-yl)methanamine hydrochloride stems from their versatility in medicinal chemistry. Researchers are increasingly exploring its potential in developing small-molecule inhibitors and enzyme modulators, particularly in targeting neurological and metabolic disorders. Recent studies highlight its relevance in the design of kinase inhibitors, a hot topic in oncology research.

From a synthetic chemistry perspective, the dichloropyridine moiety in this compound offers excellent reactivity for nucleophilic substitution and cross-coupling reactions. This property aligns with the current trend toward green chemistry and atom-economical synthesis, as it enables efficient derivatization with minimal waste generation. The compound's hydrochloride salt form further enhances its stability and solubility, addressing common formulation challenges in drug development.

Analytical characterization of CAS No. 1428532-85-7 typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods are critical for quality control, especially given the compound's role in high-value pharmaceutical intermediates. The demand for rigorous analytical protocols reflects the broader industry shift toward quality-by-design (QbD) principles in chemical manufacturing.

In the context of intellectual property landscape, (5,6-Dichloropyridin-3-yl)methanamine hydrochloride appears in several patent applications related to crop protection agents and pharmaceutical compositions. This aligns with current market trends where multi-functional chemical building blocks are increasingly valuable for protecting R&D investments. The compound's structural features enable diverse patent claims, making it strategically important for companies developing next-generation therapeutics.

The compound's physicochemical properties, including its melting point, solubility profile, and stability under various conditions, are frequently searched parameters in scientific databases. These characteristics directly impact its formulation potential in drug delivery systems and agricultural formulations. Recent publications have explored its compatibility with biodegradable polymers, responding to the growing demand for environmentally friendly chemical solutions.

Supply chain considerations for CAS No. 1428532-85-7 reflect broader industry challenges in specialty chemical sourcing. With increasing emphasis on supply chain resilience, manufacturers are developing robust synthetic routes to ensure consistent availability of this high-purity intermediate. This aligns with pharmaceutical industry's focus on continuous manufacturing and quality risk management.

Emerging applications of (5,6-Dichloropyridin-3-yl)methanamine hydrochloride in material science are gaining traction, particularly in the development of functionalized surfaces and coordination complexes. Its ability to serve as a ligand precursor makes it valuable for creating advanced materials with tailored electronic or catalytic properties. This multidisciplinary potential positions the compound at the intersection of chemistry, biology, and materials engineering.

Regulatory aspects surrounding 1428532-85-7 are frequently queried in professional forums. While not classified as hazardous under major chemical inventories, proper laboratory handling procedures and material safety data documentation remain essential. The compound's status in various chemical inventories (such as TSCA, EINECS) is routinely updated to reflect evolving regulatory standards in different jurisdictions.

Future research directions for (5,6-Dichloropyridin-3-yl)methanamine hydrochloride may explore its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), two rapidly growing areas in drug discovery. The compound's structural features suggest possible utility in developing targeted protein degraders, addressing the pharmaceutical industry's need for novel therapeutic modalities beyond traditional inhibition approaches.